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Compound of Interest

Compound Name: 3-Bromotoluene

Cat. No.: B146084 Get Quote

CAS Number: 591-17-3[1][2][3]

This technical guide provides a comprehensive overview of 3-Bromotoluene (also known as

m-bromotoluene), a key chemical intermediate in various industrial and research applications.

The document details its chemical and physical properties, synthesis protocols, reactivity, and

safety information, tailored for researchers, scientists, and professionals in drug development.

Core Properties of 3-Bromotoluene
3-Bromotoluene is a halogenated aromatic hydrocarbon with the chemical formula C₇H₇Br.[4]

It presents as a colorless to pale yellow liquid at room temperature and is characterized by a

mild aromatic odor.[4][5] While it is only slightly soluble in water, it is soluble in most common

organic solvents.[4][6]

The quantitative properties of 3-Bromotoluene are summarized in the table below for easy

reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b146084?utm_src=pdf-interest
https://www.chemicalbook.com/synthesis/3-bromotoluene.htm
https://www.chemsrc.com/en/cas/591-17-3_951015.html
https://haz-map.com/Agents/3220
https://www.benchchem.com/product/b146084?utm_src=pdf-body
https://www.benchchem.com/product/b146084?utm_src=pdf-body
https://www.benchchem.com/product/b146084?utm_src=pdf-body
https://www.nbinno.com/?news/GCP-3-bromotoluene-properties-applications-and-synthesis
https://www.nbinno.com/?news/GCP-3-bromotoluene-properties-applications-and-synthesis
https://wap.guidechem.com/encyclopedia/3-bromotoluene-dic5405.html
https://www.nbinno.com/?news/GCP-3-bromotoluene-properties-applications-and-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8437237.htm
https://www.benchchem.com/product/b146084?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

CAS Number 591-17-3 [1][2][3]

Molecular Formula C₇H₇Br [1][2][4]

Molecular Weight 171.03 g/mol [1][7]

Appearance Colorless to light yellow liquid [4][6]

Melting Point -40 °C (-40 °F) [2][7]

Boiling Point 182.1 - 183.7 °C at 760 mmHg [2][6]

Density 1.41 g/mL at 25 °C [6]

Flash Point 60 °C (140 °F) [2][3][7]

Vapor Pressure 1.1 ± 0.3 mmHg at 25°C [2]

Refractive Index 1.552 at 20 °C [6]

Solubility
Insoluble in water; soluble in

ethanol and ether.
[6]

LogP (Octanol/Water) 3.41 - 3.45 [2][7]

Synthesis and Experimental Protocols
3-Bromotoluene is primarily synthesized through two main routes: the electrophilic

bromination of toluene or via diazotization of a substituted aniline precursor. A well-documented

experimental protocol involves the deamination of 3-bromo-4-aminotoluene.

This method involves the diazotization of 3-bromo-4-aminotoluene followed by a reduction

step, which removes the amino group.[1][8]

Experimental Protocol:

Step 1: Diazotization: A mixture of 95% ethanol, concentrated sulfuric acid, and 3-bromo-4-

aminotoluene is prepared in a flask equipped with a mechanical stirrer. The mixture is cooled

to 10°C.[1][8]
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Step 2: Nitrite Addition: A solution of sodium nitrite is added slowly while maintaining the

reaction temperature at or below 10°C. The mixture is stirred for an additional 20 minutes

after the addition is complete.[1]

Step 3: Reduction: Copper powder (copper bronze), previously washed with ether, is added

to the diazotized solution.[1][8] The flask is then warmed cautiously to initiate the reaction,

which is characterized by a vigorous evolution of nitrogen gas and the formation of

acetaldehyde.[1] The reaction is controlled by cooling in an ice water bath as needed.[8]

Step 4: Isolation and Purification: After the reaction subsides, the mixture is heated on a

steam bath.[8] The product is then isolated via steam distillation. The organic phase from the

distillate is separated and washed sequentially with 10% sodium hydroxide, water,

concentrated sulfuric acid, and a 5% sodium carbonate solution.[1]

Step 5: Final Distillation: The washed organic layer is dried with anhydrous calcium chloride,

filtered, and distilled. The fraction collected at 180-183 °C is pure 3-bromotoluene.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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